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Compound of Interest

Compound Name:
(+)-Vinylboronic acid pinanediol

ester

CAS No.: 132488-71-2

Cat. No.: B160763

Get Quote

Executive Summary
(+)-Vinylboronic acid pinanediol ester (CAS 132488-71-2) is a specialized, chiral

organoboron reagent predominantly used in asymmetric synthesis, most notably the Matteson

asymmetric homologation.[1] Unlike its achiral analog (vinylboronic acid pinacol ester), this

compound carries a chiral auxiliary derived from (+)-pinanediol, enabling high

diastereoselectivity in carbon-carbon bond-forming reactions.

Key Operational Differentiators:

Physical State: Viscous liquid (Density ~1.002 g/mL), unlike many solid boronic acids.

Stability: Significantly higher hydrolytic stability than pinacol esters, allowing for more robust

aqueous workups but requiring harsher conditions for deprotection.
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Safety Profile: Classified as a Non-Combustible Liquid (Storage Class 12), contrasting with

the highly flammable pinacol vinylboronates.

Chemical Identity & Physical Properties[2][3][4][5][6]
[7]

Property Specification

Chemical Name (+)-Vinylboronic acid pinanediol ester

CAS Number 132488-71-2

Molecular Formula C₁₂H₁₉BO₂

Molecular Weight 206.09 g/mol

Physical State Viscous Liquid

Density 1.002 g/mL at 25 °C

Optical Activity [α]²⁰/D +30.0° (c = 1 in CHCl₃)

Solubility
Soluble in CHCl₃, CH₂Cl₂, THF, Toluene;

Insoluble in Water

Storage Temp 2–8 °C (Refrigerated)

Hazard Identification & Safety Analysis
GHS Classification
While less volatile than lower molecular weight boronic esters, this compound is a chemical

irritant.

Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]
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H335: May cause respiratory irritation.[3]

WGK (Water Hazard Class): Class 3 (Severe hazard to waters) — Strict containment

required.

Critical Safety Distinction: Flammability
Expert Insight: A common error in laboratory safety protocols is treating all vinyl boronic esters

as highly flammable.

Vinyl Pinacol Ester (CAS 75927-49-0): Flash Point 34°C (Flammable).

Vinyl Pinanediol Ester (CAS 132488-71-2): High boiling point, Non-Combustible Liquid.

Implication: You do not need to store this specific pinanediol ester in a flammables cabinet;

however, standard cold storage is mandatory to prevent polymerization.

Storage & Handling Protocols
Environmental Control (The "Why" and "How")
The vinyl group is susceptible to spontaneous polymerization and oxidation, while the boronate

ester linkage, though stable, can degrade under prolonged exposure to atmospheric moisture.

Atmosphere: Handle under an inert atmosphere (Argon or Nitrogen). Argon is preferred due

to its higher density, providing a better "blanket" for the liquid in storage vials.

Temperature: Store at 2–8 °C.

Mechanism: Low temperature inhibits the radical polymerization of the vinyl alkene moiety.

Container: Amber glass or foil-wrapped vials are recommended to prevent potential photo-

initiated degradation, although the compound is not strictly photo-labile.

Handling Workflow Visualization
The following decision tree outlines the standard operating procedure (SOP) for retrieving and

using the reagent to maintain enantiopurity and chemical integrity.
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Critical Control Point
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Figure 1: Standard Operating Procedure for handling (+)-Vinylboronic acid pinanediol ester
to prevent moisture condensation and hydrolysis.

Technical Application: The Matteson Homologation
Context
Why Pinanediol?
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In drug development, particularly for proteasome inhibitors (e.g., Bortezomib analogs), the

pinanediol auxiliary is chosen over pinacol for two reasons:

Chiral Induction: The bulky, chiral pinanediol group directs the stereochemistry of incoming

nucleophiles (like LiCHCl₂) with high diastereoselectivity (dr > 99:1).

Thermodynamic Stability: Pinanediol forms a highly stable "trigonal" ester with boron. This

stability is crucial during the homologation steps, preventing the loss of the boron group

during intermediate purification.

Hydrolytic Stability & Deprotection
Expertise Note: The stability of this ester is a double-edged sword.

Advantage: You can wash the reaction mixture with water/brine without hydrolyzing the ester.

Challenge: Removing the pinanediol group to release the free boronic acid is difficult.

Standard hydrolysis (H₂O/OH⁻) often fails.

Protocol for Cleavage:

Method A (Transesterification): Treat with excess phenylboronic acid (to scavenge the

pinanediol) in a biphasic system.

Method B (Lewis Acid): Treatment with BCl₃ or BBr₃ at -78°C is often required to cleavage

the robust pinanediol-boron bond.
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(LiCHCl2 / ZnCl2)

 Stereocontrol α-Chloro Boronate
(Chiral Center Formed)

 dr > 99:1 Nucleophilic Displacement
(R-MgX / R-Li)

 Inversion
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Figure 2: The role of (+)-Vinylboronic acid pinanediol ester in asymmetric Matteson

Homologation.

Emergency Procedures
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Exposure Response
Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do.[2] Seek medical attention immediately (Boronic esters can be

persistent irritants).

Skin Contact: Wash with copious soap and water. Do not use organic solvents

(ethanol/acetone) as they may increase skin absorption of the boronate.

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.

Spill Clean-Up
Ventilate the area.[2]

Absorb the viscous liquid with inert material (vermiculite, sand, or specialized chemical

pads).

Do NOT use water initially, as it may spread the oily ester.

Disposal: Collect in a sealable container. Label as "Organoboron Waste".

Note: Boron compounds often require specific waste streams depending on local

environmental regulations (e.g., WGK 3 classification implies strict non-release to

sewage).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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